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The long-term success of dental restorations is critically dependent on the wear resistance of

the materials used. With the advent of CAD/CAM technology, a variety of restorative materials

are available, each with distinct physical and mechanical properties. This guide provides an

objective in vitro comparison of the wear characteristics of several prominent CEREC
(Chairside Economical Restoration of Esthetic Ceramics) materials against common

alternatives, supported by experimental data from multiple studies.

Comparative Wear Data of Dental CAD/CAM
Materials
The following table summarizes the quantitative wear data from in vitro studies, focusing on

volume loss and vertical substance loss of various ceramic and composite resin materials used

in dental restorations. These studies simulate the oral environment to predict the clinical

performance of these materials.
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Material
Material
Type

Antago
nist

Cycles Load

Wear
(Volume
Loss
mm³)

Wear
(Vertical
Loss
µm)

Source

CEREC

Blocs

Feldspat

hic

Ceramic

Abrasive

Balls
400,000 -

Lowest

among

tested

- [1]

VITA

ENAMIC

®

Polymer-

Infiltrated

Ceramic

Network

(PICN)

Natural

Tooth
10,000 -

0.0017 ±

0.0009

(weight

loss in

gm)

123.3 ±

7.0
[2]

VITA

ENAMIC

®

Polymer-

Infiltrated

Ceramic

Network

(PICN)

Abrasive

Balls
400,000 -

Second

lowest
- [1]

Lava™

Ultimate

Resin

Nanocer

amic

Natural

Tooth
10,000 -

0.0037 ±

0.0037

(weight

loss in

gm)

134.5 ±

17.0
[2]

Lava™

Ultimate

Resin

Nanocer

amic

Abrasive

Balls
400,000 -

Highest

among

tested

- [1]

3M™

Lava™

Plus

Zirconia

Zirconia
Natural

Tooth
10,000 -

0.0100 ±

0.0048

(weight

loss in

gm)

291.2 ±

151.0
[2]

IPS

e.max

CAD

Lithium

Disilicate

Zirconia

Sphere
60 min 30 N

Highest

among

tested

- [3]
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Vita Mark

II

Feldspat

hic

Ceramic

Human

Enamel
200,000 49 N -

Best

wear

resistanc

e

[4]

Cerasma

rt

Hybrid

Material

Abrasive

Balls
400,000 -

Third

lowest
- [1]

3Y-TZP

(Zpex)
Zirconia

Zirconia

Sphere
60 min 30 N

Lowest

among

tested

- [3]

Experimental Protocols
The in vitro wear characteristics of dental materials are assessed through various simulation

methods. A commonly employed methodology is the two-body wear test, which simulates the

contact between the restorative material and an opposing surface (antagonist).

A Representative Two-Body Wear Test Protocol:

Specimen Preparation:

Cylindrical or block-shaped specimens of the test materials are fabricated according to

manufacturer instructions. For CEREC materials, this involves milling from pre-fabricated

blocks.[2][5][6]

The surfaces of the specimens are polished to a standardized finish to ensure consistent

initial surface roughness.[5]

The dimensions of the specimens are precisely measured.

Antagonist Selection and Preparation:

The antagonist can be a natural tooth (e.g., extracted human premolars), a standardized

ceramic (e.g., steatite or zirconia spheres), or another restorative material.[2][3][7][8]

When using natural teeth, they are cleaned, inspected for defects, and mounted in acrylic

resin.[2][5]
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Wear Simulation:

A chewing simulator or a pin-on-block/ball-on-disc wear device is utilized.[2][7][9][10]

Specimens and antagonists are mounted in the device.

The test is conducted under a specific load (e.g., 30 N, 49 N, or 50 N) and for a

predetermined number of cycles (e.g., 10,000 to 600,000 cycles) at a set frequency (e.g.,

1.2 to 1.7 Hz).[2][4][7][11]

The simulation is often performed in a liquid medium, such as artificial saliva or distilled

water, to mimic oral conditions.[3][5] Some protocols also include thermal cycling to

simulate temperature changes in the mouth.[4][5]

Wear Measurement and Analysis:

Quantitative Analysis: Wear is quantified by measuring the volume loss or the vertical

substance loss.

Volume Loss: This can be determined by 3D scanning the specimen surface before and

after the wear test and superimposing the images to calculate the volumetric difference.

[9][12] Another method involves calculating wear from the dimensions of the wear scar.

[3]

Weight Loss: The specimen is weighed before and after the test to determine the mass

loss, which can be correlated to volume loss if the material's density is known.[2]

Vertical Loss: A profilometer is used to measure the maximum depth of the wear track.

[4]

Qualitative Analysis: Scanning electron microscopy (SEM) is used to observe the

morphology of the worn surfaces to understand the wear mechanisms (e.g., abrasion,

attrition).[4]

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for an in vitro two-body wear test of dental

restorative materials.
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Caption: Workflow for in vitro two-body wear testing of dental materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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